Calix(5)arene
Overview
Description
Calix(5)arene is a member of the greater calixarene family. It is used in the formation of supramolecular oligo/polymers, which are arrays of monomeric components held together by reversible and highly directional non-covalent bonds . The dynamic and reversible nature of these interactions allows these polymers to display unconventional properties such as stimuli-responsiveness, adaptive behavior, and shape memory .
Synthesis Analysis
Calix(5)arene can be synthesized through varied temperature sublimation, resulting in the formation of two distinctly different crystal structures or polymorphs α and β . Another method involves the use of p-, m-, or o-xylyl spacers .Molecular Structure Analysis
The molecular structure of Calix(5)arene is quite unique. It can form two distinctly different crystal structures or polymorphs α and β, both of which are based on ‘self-included’ and ‘back-to-back’ helical arrangements of the molecule .Chemical Reactions Analysis
Calix(5)arene can form host-guest complexes with biologically active amines . It also displays gas sorption properties .Physical And Chemical Properties Analysis
Calix(5)arene has the ability to form two distinctly different crystal structures or polymorphs α and β . It also displays gas sorption properties .Scientific Research Applications
1. Supramolecular Polymers
- Application Summary: Calix(5)arene-based supramolecular oligo/polymers are arrays of monomeric components held together by reversible and highly directional non-covalent bonds . They display unconventional properties such as stimuli-responsiveness, adaptive behavior, and shape memory .
- Methods of Application: The formation of these supramolecular polymers is driven by host-guest interactions as a result of spontaneous processes of iterative association between complementary monomers . The host-guest approach to supramolecular polymers offers considerable advantages over other methods .
- Results or Outcomes: The design of these polymeric materials allows for the display of diverse properties, including the ability to respond to a variety of different chemical or physical external stimuli .
2. Antibacterial Drugs
- Application Summary: Calixarenes, including Calix(5)arene, are used in the development of new antibacterial active ingredients . They are particularly useful in the research of new antibacterial drugs to face antimicrobial resistance .
- Methods of Application: The design of calixarenes finds its place perfectly in the crucial research of new antibacterial active ingredients . This includes the development of intrinsically active prodrugs or metallic calixarene complexes .
- Results or Outcomes: There are some excellent activities emerging that could potentially place these original structures in a very good position for the development of new active ingredients .
3. DNA Binding and Cell Transfection
- Application Summary: Functionalized calixarenes can bind DNA and induce cell transfection . This makes them useful in many applications due to the multiplicity of options for structural elaboration .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The specific results or outcomes were not detailed in the source .
4. Gas Sorption
- Application Summary: Calix(5)arene has been found to display gas sorption properties . This makes it useful in the field of material sciences for applications such as gas storage and separation .
- Methods of Application: Varied temperature sublimation of Calix(5)arene results in the formation of two distinctly different crystal structures or polymorphs α and β . The latter is based on both ‘self-included’ and ‘back-to-back’ helical arrangements of the molecule .
- Results or Outcomes: The β polymorph is active towards CO2 sorption at room temperature and 1 atmosphere pressure .
5. DNA Binding and Cell Transfection
- Application Summary: Functionalized calixarenes can bind DNA and induce cell transfection . This makes them useful in many applications due to the multiplicity of options for structural elaboration .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The specific results or outcomes were not detailed in the source .
6. Various Applications
- Application Summary: Calixarenes are used in various applications such as purification, chromatography, catalysis, enzyme mimics, ion selective electrodes, phase transfer, transport across membranes, ion channels, and self-assembling monolayers .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The specific results or outcomes were not detailed in the source .
4. Gas Sorption
- Application Summary: Calix(5)arene has been found to display gas sorption properties . This makes it useful in the field of material sciences for applications such as gas storage and separation .
- Methods of Application: Varied temperature sublimation of Calix(5)arene results in the formation of two distinctly different crystal structures or polymorphs α and β . The latter is based on both ‘self-included’ and ‘back-to-back’ helical arrangements of the molecule .
- Results or Outcomes: The β polymorph is active towards CO2 sorption at room temperature and 1 atmosphere pressure .
5. DNA Binding and Cell Transfection
- Application Summary: Functionalized calixarenes can bind DNA and induce cell transfection . This makes them useful in many applications due to the multiplicity of options for structural elaboration .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The specific results or outcomes were not detailed in the source .
6. Various Applications
- Application Summary: Calixarenes are used in various applications such as purification, chromatography, catalysis, enzyme mimics, ion selective electrodes, phase transfer, transport across membranes, ion channels, and self-assembling monolayers .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The specific results or outcomes were not detailed in the source .
Safety And Hazards
Future Directions
properties
IUPAC Name |
hexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(31),3(35),4,6,9(34),10,12,15(33),16,18,21,23,25(32),27,29-pentadecaene-31,32,33,34,35-pentol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H30O5/c36-31-21-6-1-7-22(31)17-24-9-3-11-26(33(24)38)19-28-13-5-15-30(35(28)40)20-29-14-4-12-27(34(29)39)18-25-10-2-8-23(16-21)32(25)37/h1-15,36-40H,16-20H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEUBHEGFPPTWLY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C(=CC=C2)CC3=C(C(=CC=C3)CC4=C(C(=CC=C4)CC5=CC=CC(=C5O)CC6=CC=CC1=C6O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H30O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20369363 | |
Record name | Hexacyclo[25.3.1.1~3,7~.1~9,13~.1~15,19~.1~21,25~]pentatriaconta-1(31),3(35),4,6,9(34),10,12,15(33),16,18,21(32),22,24,27,29-pentadecaene-31,32,33,34,35-pentol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20369363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
530.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Calix[5]arene | |
CAS RN |
83933-03-3 | |
Record name | Hexacyclo[25.3.1.1~3,7~.1~9,13~.1~15,19~.1~21,25~]pentatriaconta-1(31),3(35),4,6,9(34),10,12,15(33),16,18,21(32),22,24,27,29-pentadecaene-31,32,33,34,35-pentol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20369363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 83933-03-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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